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Compound of Interest

2-Chloro-5-
Compound Name:
(trifluoromethyl)benzoic acid

cat. No.: B1580723

An In-depth Technical Guide to the Safety and Hazards of 2-Chloro-5-
(trifluoromethyl)benzoic Acid

For the attention of researchers, scientists, and drug development professionals, this document
provides a comprehensive overview of the safety and hazards associated with 2-Chloro-5-
(trifluoromethyl)benzoic acid. This guide is intended to foster a culture of safety and
responsible handling of this chemical compound in a laboratory and drug development setting.

Chemical Identity and Physicochemical Properties

2-Chloro-5-(trifluoromethyl)benzoic acid is a carboxylic acid building block.[1] It is a white to
off-white solid with the chemical formula CsH4CIFsO2 and a molecular weight of 224.56 g/mol .

[1][2]
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Identifier Value

CAS Number 657-06-7[1][2][3]

Linear Formula ClICeH3(CF3)COzH[1][2]

Molecular Weight 224.56[1][2]

Appearance White to off-white solid[4]

Melting Point 93-96 °C[1][4]

Boiling Point 270.4+40.0 °C (Predicted)[4]

Density 1.523+0.06 g/cm3 (Predicted)[4]

pKa 2.45+0.25 (Predicted)[4]

Storage Temperature Room Temperature, sealed in dry conditions[4]

Chemical Structure:
Caption: Chemical structure of 2-Chloro-5-(trifluoromethyl)benzoic acid.

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2-Chloro-5-(trifluoromethyl)benzoic acid is classified as a hazardous substance.[3]

GHS Classification:
o Skin Irritation (Category 2): H315 - Causes skin irritation.[3][5]
e Serious Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[3][5]

o Specific target organ toxicity — single exposure (Category 3), Respiratory system: H335 -
May cause respiratory irritation.[3][5]

Signal Word: Warning[3]

Hazard Pictogram:
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Caption: GHS Hazard Pictogram for Irritation.

Potential Health Effects:

Inhalation: May be harmful if inhaled and can cause respiratory tract irritation.[6]

Skin: May be harmful if absorbed through the skin and causes skin irritation.[6]

Eyes: Causes serious eye irritation.[3][6]

Ingestion: May be harmful if swallowed.[6]

To the best of current knowledge, the chemical, physical, and toxicological properties have not
been thoroughly investigated.[6] No component of this product at levels greater than or equal to
0.1% is identified as a carcinogen or potential carcinogen by IARC, ACGIH, NTP, or OSHA.[5]

[7]

First Aid Measures

In the event of exposure, prompt and appropriate first aid is crucial. Always consult a physician
and show them the safety data sheet.[6]
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is
difficult or stops, provide artificial respiration.
Consult a physician.[3][6][8]

Skin Contact

Immediately wash off with soap and plenty of
water. Take off contaminated clothing and wash
it before reuse. If skin irritation persists, seek
medical advice/attention.[3][6][8][9]

Eye Contact

Rinse cautiously and thoroughly with plenty of
water for at least 15 minutes, including under
the eyelids. Remove contact lenses if present
and easy to do. Continue rinsing and consult a
physician.[3][6][8][9]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a physician or Poison
Control Center immediately.[6][8]

Safe Handling and Storage

Handling:

« Avoid all personal contact, including inhalation.[10]

e Use only in a well-ventilated area or outdoors.[3] Provide appropriate exhaust ventilation

where dust is formed.[6]

» Avoid formation of dust and aerosols.[6]

o Wear appropriate personal protective equipment (PPE).[3]

» Wash hands and any exposed skin thoroughly after handling.[3][9]

¢ Do not eat, drink, or smoke when using this product.[11]
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Storage:

Keep the container tightly closed.[3][6]

Store locked up.[3]

Store in a cool, dry, and well-ventilated place.[3][6]

Store away from incompatible materials such as strong oxidizing agents.[12]

Personal Protective Equipment (PPE)

The use of appropriate PPE is essential to minimize exposure risk.

Protection Type

Specification

Eye/Face Protection

Use safety glasses with side-shields or goggles
conforming to EN166 or NIOSH standards.[5][6]

Skin Protection

Handle with chemical-resistant gloves. Dispose
of contaminated gloves after use in accordance
with good laboratory practices. Wear protective
clothing.[5][6][13]

Respiratory Protection

For nuisance exposures, use a type P95 (US) or
type P1 (EU EN 143) particle respirator. For
higher-level protection, use type OV/AG/P99
(US) or type ABEK-P2 (EU EN 143) respirator
cartridges.[6]

PPE Workflow:
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Entering Work Area

. Don Gloves

don_gloves

2. Don Eye Protection

don_eyewear

3. Don Respirator (if needed)

don_respirator

4. Proceed with Handling

[handling_procedure]

1. Doff Gloves

doff_gloves

2. Doff Eye Protection

8. Doff Respirator

doff_respirator

1. Wash Hands Thoroughly

Exiting Work Area

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment Workflow.
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Accidental Release Measures

Personal Precautions:

Use personal protective equipment.[6]

Ensure adequate ventilation.[6]

Evacuate personnel to safe areas.[6]

Avoid breathing dust, vapors, mist, or gas.[6]
Environmental Precautions:
o Prevent further leakage or spillage if safe to do so0.[8]

e Do not let the product enter drains.[5][6] Discharge into the environment must be avoided.[7]

[8]
Methods for Containment and Cleaning Up:
¢ Pick up and arrange disposal without creating dust.[6]
e Sweep up and shovel the material.[6]
o Keep in suitable, closed containers for disposal.[6][9]

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national regulations.
[3][7] Chemical waste generators must determine whether a discarded chemical is classified as
a hazardous waste.[14][15] It is advisable to consult the supplier of the material.[10] Do not
allow wash water from cleaning or process equipment to enter drains.[10]

Reactivity and Stability

o Chemical Stability: The product is stable under normal ambient conditions of temperature
and pressure.[5][7]
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Conditions to Avoid: Incompatible products and excess heat.[16]

Incompatible Materials: Strong acids and oxidizing materials.[5]

Hazardous Decomposition Products: Under fire conditions, hazardous combustion gases or
vapors may be released, including carbon oxides, and halogenated hydrogen gas.[5]

Hazardous Polymerization: Will not occur.[5][16]

Toxicological Information

While comprehensive toxicological data is not available, the primary hazards are irritation to the
skin, eyes, and respiratory system.[3][6] The chemical, physical, and toxicological properties
have not been thoroughly investigated.[6][14][17]

Conclusion

2-Chloro-5-(trifluoromethyl)benzoic acid is a valuable chemical intermediate that requires
careful handling due to its irritant properties. Adherence to the safety protocols outlined in this
guide, including the consistent use of appropriate personal protective equipment and proper
engineering controls, is paramount to ensuring the safety of all laboratory and drug
development personnel. A thorough understanding of the potential hazards and the
implementation of robust safety procedures are the cornerstones of responsible chemical
research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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laimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved.

9/10 Tech Support


https://www.chemicalbook.com/Manufacturers-india/2-chloro-5-trifluoromethyl-benzoic-acid.htm
https://aplng.com.au/wp-content/uploads/2021/06/2-Trifluoromethylbenzoic-acid.pdf
https://datasheets.scbt.com/sc-226075.pdf
https://www.sigmaaldrich.com/TW/ja/sds/aldrich/125113?userType=undefined
https://www.chemicalbook.com/msds/2-chloro-3-nitro-5-trifluoromethyl-benzoic-acid.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2656403&productDescription=2-METHL-5-TRIFLROMETHL+BEN+1G&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-230147.pdf
https://tsapps.nist.gov/srmext/msds/350c-MSDS.pdf
https://www.tcichemicals.com/JP/ja/sds/F0757_JP_EN.pdf
https://www.tcichemicals.com/JP/ja/sds/F0577_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AC162190050&productDescription=2-CHLORO-5-%28FLUOROSULFON+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC154695000&countryCode=US&language=en
https://www.fishersci.ie/store/msds?partNumber=11431400&countryCode=IE&language=en
https://www.fishersci.com/store/msds?partNumber=AC398190010&countryCode=US&language=en
https://www.benchchem.com/product/b1580723#safety-and-hazards-of-2-chloro-5-trifluoromethyl-benzoic-acid
https://www.benchchem.com/product/b1580723#safety-and-hazards-of-2-chloro-5-trifluoromethyl-benzoic-acid
https://www.benchchem.com/product/b1580723#safety-and-hazards-of-2-chloro-5-trifluoromethyl-benzoic-acid
https://www.benchchem.com/product/b1580723#safety-and-hazards-of-2-chloro-5-trifluoromethyl-benzoic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1580723?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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